Cas no 1806980-43-7 (Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806980-43-7
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4893336
• Update Time: 2025-05-19

Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H6F5NO3/c1-18-8(17)6-5(7(10)11)3(9(12,13)14)2-4(16)15-6/h2,7H,1H3,(H,15,16)
• InChI Key： HWSHCWXXLCFYEK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)NC(C=C1C(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate

Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806980-43-7): A Comprehensive Overview

Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806980-43-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine atoms and hydroxyl groups in its molecular framework imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate includes two key substituents: the difluoromethyl group at the 3-position and the trifluoromethyl group at the 4-position of the pyridine ring. These fluorinated groups are strategically positioned to enhance the compound's metabolic stability and binding affinity to biological targets. Additionally, the hydroxyl group at the 6-position introduces a polar functional moiety, which can participate in hydrogen bonding interactions, further influencing its pharmacokinetic profile.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their broad spectrum of biological activities. The introduction of fluorine atoms into aromatic rings often leads to increased lipophilicity, reduced metabolic clearance, and improved binding affinity to enzymes and receptors. This has made fluorinated pyridines indispensable in the development of novel therapeutic agents targeting various diseases, including cancer, infectious disorders, and inflammatory conditions.

The synthesis of Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of fluorine atoms and hydroxyl groups. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity levels. The final product is then purified through techniques like recrystallization or chromatography to meet pharmaceutical-grade standards.

The pharmacological potential of Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate has been explored in several preclinical studies. Its unique structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors implicated in disease pathogenesis. For instance, the combination of hydroxyl and fluorinated groups may enable it to interact with both hydrophobic and hydrophilic regions of biological targets, enhancing its therapeutic efficacy.

One notable area of research involves the use of this compound as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in cancerous tissues. The ability of Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate to modulate kinase activity has been investigated in vitro, with promising results suggesting its potential as an anti-cancer agent. Further studies are ongoing to elucidate its mechanism of action and optimize its pharmacological properties.

Another line of investigation focuses on the compound's potential application in treating infectious diseases. The increasing prevalence of drug-resistant pathogens underscores the need for novel antimicrobial agents. The structural features of Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate, particularly its ability to interact with bacterial enzymes and cell wall components, makes it a promising candidate for developing new antibiotics.

The impact of fluorination on the biological activity of pyridine derivatives has been extensively studied. Fluorinated compounds often exhibit enhanced binding affinity due to changes in electronic distribution and steric effects around the molecule. This phenomenon is particularly relevant for drug design, where small modifications can significantly alter pharmacokinetic properties. The case of Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate exemplifies how strategic fluorination can lead to compounds with improved therapeutic profiles.

In conclusion, Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806980-43-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are poised to play a crucial role in the development of next-generation drugs.